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Polyphenols
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Nizatidine: Mechanism of Action and Pharmacokinetics in Drug DevelopmentNizatidine: Mechanism of Action and Pharmacokinetics in Drug Development Nizatidine is a competitive histamine H 2 -receptor antagonist approved for treating gastric acid-related disorders, including duodenal ulcers, gastroesophageal reflux disease (GERD), and pathological hypersecretory conditions. Developed as a successor to earlier H 2 antagonists like cimetidine and ranitidine, nizatidine...
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Exploring the Applications and Mechanisms of Bis(trimethylsilyl) ethoxymethyl Chloride in Chemical BiopharmaceuticalsExploring the Applications and Mechanisms of Bis(trimethylsilyl)ethoxymethyl Chloride in Chemical Biopharmaceuticals Bis(trimethylsilyl)ethoxymethyl chloride (Bsmoc-Cl) is a highly specialized chemical reagent that has carved out a critical niche in the synthesis of complex biomolecules, particularly peptides and modified nucleotides, which are fundamental to modern biopharmaceutical discovery and...
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Characterization of (+)-O,O'-Di-p-toluoyl-D-tartaric Acid in Chemical Biopharmaceutical SynthesisCharacterization of (+)-O,O'-Di-p-toluoyl-D-tartaric Acid in Chemical Biopharmaceutical Synthesis (+)-O,O'-Di-p-toluoyl-D-tartaric acid (D-DTTA) is a specialized chiral resolving agent pivotal in asymmetric synthesis within the biopharmaceutical industry. This crystalline organic acid leverages its stereospecific configuration to separate enantiomers of racemic drug intermediates through...
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Prednisolone Acetate: A Review of its Therapeutic Applications in Modern MedicinePrednisolone Acetate: A Review of its Therapeutic Applications in Modern Medicine Prednisolone acetate, a potent synthetic corticosteroid, occupies a critical position in modern pharmacotherapy. As the acetate ester derivative of prednisolone, this compound combines enhanced ocular penetration with significant anti-inflammatory and immunosuppressive properties. First introduced in the 1950s, it...
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Raloxifene Hydrochloride: A Review of its Pharmaceutical Applications and SynthesisRaloxifene Hydrochloride: A Review of its Pharmaceutical Applications and Synthesis Raloxifene hydrochloride, a benzothiophene derivative marketed as Evista®, is a second-generation selective estrogen receptor modulator (SERM) with profound clinical significance in postmenopausal women's health. This small molecule selectively targets estrogen receptors, exhibiting tissue-specific agonist or...
